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Compound of Interest

Compound Name: Tris(hydroxypropyl)phosphine

Cat. No.: B1588583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tris(hydroxypropyl)phosphine (THPP), a

versatile and increasingly popular reagent in biochemical and pharmaceutical research. This

document details its chemical properties, synthesis, and key applications, with a focus on its

role as a disulfide reducing agent.

Core Properties and Molecular Structure
Tris(hydroxypropyl)phosphine, also known as THPP, is a water-soluble and air-stable

phosphine that has emerged as a superior alternative to traditional disulfide reducing agents

like dithiothreitol (DTT). Its chemical identity and key properties are summarized below.

Chemical Identification and Molecular Structure:

Chemical Name: Tris(3-hydroxypropyl)phosphine[1]

CAS Number: 4706-17-6

Molecular Formula: C₉H₂₁O₃P[2]

Molecular Weight: 208.24 g/mol

The molecular structure of THPP consists of a central phosphorus atom bonded to three

hydroxypropyl chains. This structure confers high water solubility and stability in aqueous

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1588583?utm_src=pdf-interest
https://www.benchchem.com/product/b1588583?utm_src=pdf-body
https://www.benchchem.com/product/b1588583?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9501927/
https://prepchem.com/tris-3-hydroxypropyl-phosphine-oxide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solutions.

(Image of the molecular structure of Tris(hydroxypropyl)phosphine would be placed here in a

full whitepaper)

Physicochemical Properties:

The following table summarizes the key physicochemical properties of THPP, providing

essential data for its handling, storage, and application in experimental settings.

Property Value Reference

Appearance Viscous liquid [3]

Density 1.136 g/mL at 25 °C [3]

Boiling Point 196-198 °C at 1 Torr [4]

Flash Point >110 °C [3][4]

Solubility
Soluble in water and organic

solvents
[5]

Stability
Air-stable, particularly at

biological pH

Storage
+2 °C to +8 °C, protected from

air and light
[4]

Synthesis of Tris(hydroxypropyl)phosphine
While detailed, step-by-step synthesis protocols for Tris(hydroxypropyl)phosphine are not

widely available in publicly accessible literature, the primary synthetic route involves the

radical-mediated addition of phosphine (PH₃) to allyl alcohol. This reaction is a variation of

hydrophosphination, where the P-H bond of phosphine adds across the carbon-carbon double

bond of allyl alcohol.

A general overview of a synthetic approach is described as the reaction of 3-chloroisopropyl

ether with triethyl phosphite under alkaline conditions.[6] However, specific reaction conditions,
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purification methods, and yields are not extensively detailed in the available resources. For

researchers requiring this compound, commercial sources are readily available.

Applications in Research and Drug Development
THPP's unique properties make it a valuable tool in a variety of applications, particularly in

proteomics and drug development where the reduction of disulfide bonds is a critical step.

Reduction of Disulfide Bonds
The primary application of THPP is the rapid and irreversible reductive cleavage of disulfide

bonds in proteins and peptides.[7] This is a crucial step in many proteomics workflows, as it

unfolds proteins and allows for their complete digestion by proteolytic enzymes like trypsin.

Advantages over Traditional Reducing Agents:

Superior Stability: THPP is significantly more stable in aqueous solutions at biological pH

compared to DTT, which is prone to oxidation.

Odorless: Unlike DTT and β-mercaptoethanol, THPP is odorless, improving laboratory

working conditions.

Compatibility: It is compatible with a wider range of reagents and techniques, including

immobilized metal affinity chromatography (IMAC), as it does not reduce the metal ions.

Effectiveness: THPP is a more potent reducing agent than DTT and is effective over a broad

pH range.[8]

Peptide and Protein Chemistry
In addition to its use in proteomics, THPP is employed in:

Peptide Synthesis: It can be used for the one-pot ligation-oxidative cyclization to form

disulfide cyclopeptides.

Protein Modification: Its ability to efficiently reduce disulfide bonds makes it a valuable

reagent for protein refolding studies and for the analysis of protein structure and function.
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Other Applications
THPP also finds use as:

A ligand in the synthesis of dendritic macromolecules.

A catalyst in various organic reactions.

Experimental Protocols
Protocol for Reduction and Alkylation of Peptides for
Proteomics
This protocol describes a standard procedure for the reduction of disulfide bonds in peptides

using THPP, followed by alkylation to prevent their re-formation. This is a common sample

preparation workflow for mass spectrometry-based proteomics.

Materials:

Peptide sample

50 mM HEPES buffer, pH 8.2

Tris(3-hydroxypropyl)phosphine (THPP)

Iodoacetamide (IAA)

Solvents for mass spectrometry (e.g., acetonitrile, formic acid)

Procedure:

Reconstitution: Reconstitute the dried peptide sample in 50 mM HEPES buffer (pH 8.2) to a

concentration of 1 µg/µL.

Reduction: Add THPP to the peptide solution to a final concentration of 5 mM.

Incubate the mixture at 56 °C for 25 minutes.

Cool the sample to room temperature.
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Alkylation: Add iodoacetamide to a final concentration of 14 mM.

Incubate the reaction in the dark at room temperature for 30 minutes.

Quenching: Add an additional equivalent of THPP (to a final concentration of 10 mM) to

quench the excess iodoacetamide.

The sample is now ready for desalting (e.g., using a C18 column) and subsequent analysis

by mass spectrometry.

Mandatory Visualizations
Experimental Workflow for Peptide Reduction and
Alkylation
The following diagram illustrates the logical flow of the experimental protocol for the reduction

and alkylation of peptides using THPP.

Peptide Reduction and Alkylation Workflow

Sample Preparation Reduction Alkylation Quenching & Downstream Processing

Reconstitute Peptide
in HEPES Buffer Add THPP (5 mM) Incubate at 56°C

for 25 min

 Add Iodoacetamide
(14 mM)

 Incubate at RT
in Dark for 30 min

 
Quench with THPP Desalting (C18)

 Mass Spectrometry
Analysis

 

Click to download full resolution via product page

Caption: Workflow for peptide reduction and alkylation using THPP.

Safety and Handling
Tris(hydroxypropyl)phosphine is a chemical reagent and should be handled with appropriate

safety precautions.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.
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Handling: Avoid contact with skin and eyes. Use in a well-ventilated area.

Storage: Store in a tightly sealed container in a cool, dry place between +2 °C and +8 °C. It

is sensitive to air and should be stored under an inert atmosphere if possible.

In case of contact: In case of contact with eyes, rinse immediately with plenty of water and

seek medical advice. If inhaled or ingested, seek medical attention immediately.

This technical guide provides a foundational understanding of Tris(hydroxypropyl)phosphine
for its effective and safe use in research and development. Its superior properties as a reducing

agent make it an invaluable tool for scientists working in proteomics, peptide chemistry, and

drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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